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Compound of Interest

Compound Name: 4-Bromobenzenesulfonamide

Cat. No.: B1198654 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromobenzenesulfonamide

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromobenzenesulfonamide, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in structured tables, details

experimental methodologies for key physical property determination, and includes

visualizations of experimental workflows and logical relationships to facilitate understanding.

Chemical Identity
4-Bromobenzenesulfonamide is a chemical compound that serves as a metabolite of the H2-

receptor antagonist, ebrotidine, and is also used as a reagent in the synthesis of various

chemical complexes.[1] Its fundamental identifiers are crucial for accurate documentation and

research.
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Identifier Value

IUPAC Name 4-bromobenzenesulfonamide[2][3]

CAS Number 701-34-8[1][2][4]

Molecular Formula C₆H₆BrNO₂S[3][4][5]

Molecular Weight 236.09 g/mol [1][3][4]

SMILES C1=CC(=CC=C1S(=O)(=O)N)Br[2][3]

InChI Key STYQHICBPYRHQK-UHFFFAOYSA-N[1][2][5]

Tabulated Physical Properties
The physical characteristics of 4-Bromobenzenesulfonamide are summarized below. These

properties are essential for its handling, formulation, and application in various scientific

contexts.

General and Thermal Properties
Property Value Source(s)

Appearance
White to Off-White/Cream

Solid, Powder, or Crystals
[1][5][6]

Melting Point 163-167 °C [1][2][4]

160-172 °C [5]

Boiling Point 360.7 °C (rough estimate) [1]

pKa 9.89 ± 0.10 (Predicted) [1]

Solubility Profile
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Solvent Solubility Temperature

Water 991.6 mg/L 15 °C[1]

DMSO Slightly Soluble Not Specified[1]

Methanol Slightly Soluble Not Specified[1]

Estimated Physical Constants
Property Value Source(s)

Density 1.8000 (estimate) [1]

Refractive Index 1.6140 (estimate) [1]

Structural Information
The three-dimensional arrangement of atoms in 4-Bromobenzenesulfonamide has been

elucidated through single-crystal X-ray diffraction. Crystallographic data is available in the

Cambridge Structural Database (CSDC), providing precise information on bond lengths, bond

angles, and crystal packing.[3][7] This information is fundamental for understanding

intermolecular interactions and for computational modeling studies.
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Logical Relationship: Structure to Properties

Molecular Structure
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affects
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Diagram 1: Relationship between molecular structure and physical properties.

Experimental Protocols
The determination of physical properties requires standardized experimental procedures to

ensure accuracy and reproducibility. Below are detailed methodologies for key experiments.
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General Workflow for Physical Property Determination

Sample Preparation

Physical Analysis

Obtain Impure Solid Sample

Recrystallization/Purification

Obtain Pure, Dry Sample

Melting Point Determination Solubility Analysis Spectroscopic Analysis
(e.g., IR, NMR)

Crystallographic Analysis
(X-ray Diffraction)

Data Compilation & Reporting
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Experimental Workflow: Melting Point Determination

Start

Prepare Dry, Powdered Sample

Pack Sample into Capillary Tube
(2-3 mm height)

Insert Tube into Apparatus

Rapid Heating to ~15°C
below expected M.P.

Slow Heating
(1-2°C / min)

Observe Sample

Record T1
(First liquid drop)

Melting starts

Record T2
(Completely liquid)

Melting complete

Report Melting Range (T1-T2)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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